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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of stock

solutions of GSK143 dihydrochloride, a potent and selective spleen tyrosine kinase (Syk)

inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility

of experimental results.

Introduction
GSK143 dihydrochloride is an orally active and highly selective inhibitor of spleen tyrosine

kinase (Syk) with a pIC50 of 7.5.[1][2][3][4][5] It also demonstrates inhibitory activity against

phosphorylated Erk (pErk) with a pIC50 of 7.1.[1][2][3][6][7] Due to its role in mediating immune

receptor signaling, GSK143 is a valuable tool for studying inflammatory diseases, B-cell

malignancies, and other immunological disorders.[7][8][9] Accurate preparation of stock

solutions is the first critical step in utilizing this compound for in vitro and in vivo studies.

Chemical and Physical Properties
A summary of the key properties of GSK143 dihydrochloride is presented in the table below.
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Property Value Reference

Molecular Formula C₁₇H₂₄Cl₂N₆O₂ [10]

Molecular Weight 415.32 g/mol [2][6][8][10]

Appearance White to beige powder [8]

Purity (HPLC) ≥97% - ≥98% [6][8]

CAS Number 2341796-81-2 [2][6][8][10]

Solubility Data
The solubility of GSK143 dihydrochloride in various solvents is crucial for the preparation of

appropriate stock solutions for different experimental needs.
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Solvent
Maximum
Concentration

Notes Reference

Water
100 mg/mL (240.78

mM)

Requires sonication to

dissolve.
[10]

41.53 mg/mL (100

mM)
[6]

2 mg/mL
Clear solution when

warmed.
[8]

DMSO
≥ 50 mg/mL (120.39

mM)

Saturation point may

be higher.
[10]

100 mM [6]

In Vivo Formulation 1
≥ 2.5 mg/mL (6.02

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

[1][10]

In Vivo Formulation 2
≥ 2.5 mg/mL (6.02

mM)

10% DMSO, 90%

(20% SBE-β-CD in

Saline).

[1][10]

In Vivo Formulation 3
≥ 2.5 mg/mL (6.02

mM)

10% DMSO, 90%

Corn Oil.
[1][10]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution in DMSO,

suitable for further dilution into aqueous media for in vitro experiments.

Materials:

GSK143 dihydrochloride powder

Anhydrous, sterile DMSO
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh the desired amount of GSK143 dihydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.15 mg of the

compound.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the GSK143
dihydrochloride powder.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution if

necessary.[11]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure the containers are tightly sealed and protected

from light.
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Workflow for 10 mM DMSO Stock Solution

1. Weigh GSK143 Dihydrochloride

2. Add Sterile DMSO

3. Vortex to Dissolve
(Warm/Sonicate if needed)

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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